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Compound of Interest

Compound Name: Triethylamine borane

Cat. No.: B1366624 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive and hazardous chemicals like Triethylamine
borane (TEAB). This guide provides essential, immediate safety and logistical information,

including detailed operational and disposal plans to foster a secure research environment.

Triethylamine borane is a flammable and corrosive liquid that can cause severe skin burns

and eye damage.[1][2][3][4] It is also moisture-sensitive and can release flammable gases

upon contact with water.[5] Adherence to strict safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are the first line of defense against exposure. All

personnel handling Triethylamine borane must use the following equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1366624?utm_src=pdf-interest
https://www.benchchem.com/product/b1366624?utm_src=pdf-body
https://www.benchchem.com/product/b1366624?utm_src=pdf-body
https://www.benchchem.com/product/b1366624?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/25832.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/T1180_EU_6N.pdf
https://www.chemicalbook.com/msds/borane-triethylamine-complex.pdf
https://www.fishersci.com/store/msds?partNumber=AA4296206&productDescription=BORANE-TRIETHLAMINE+COMPLEX+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1366624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166. A face shield

may be required for larger

quantities or when splashing is

likely.[1][5][6]

Protects against severe eye

burns and damage from

splashes.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][5]

Impervious protective clothing

and boots may be necessary.

[6]

Prevents severe skin burns

and absorption of harmful

substances.[1][3]

Hand Protection

Impervious gloves are

required.[6] While specific

breakthrough times are not

listed, gloves must be

inspected before use.

Protects hands from direct

contact and chemical burns.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[5]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 standards is necessary.

[1]

Protects the respiratory tract

from chemical burns and

irritation.[1]

Experimental Protocol: Safe Handling of
Triethylamine Borane
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This protocol outlines the procedural steps for the safe handling of Triethylamine borane in a

laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[2][5]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][6]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]

2. Donning Personal Protective Equipment (PPE):

Before handling the reagent, put on all required PPE as specified in the table above.

3. Handling the Reagent:

Keep the container tightly closed when not in use.[1][2]

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe mists or vapors.[2]

Use only non-sparking tools.[2][5]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Avoid contact with water and moisture, as it is moisture-sensitive.[1][2]

4. Spill and Emergency Procedures:

Minor Spill: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Place the absorbed material into a suitable, closed container for disposal.[1][5]

Major Spill: Evacuate the area and prevent entry. Remove all sources of ignition.[1]
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Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Seek immediate medical attention.[1]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[2] Seek immediate medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][3]

5. Disposal Plan:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

Consult local, regional, and national hazardous waste regulations for complete and accurate

classification.[5]

Waste can potentially be burned in a chemical incinerator equipped with an afterburner and

scrubber.[3] Exercise extreme care during ignition due to its high flammability.[3]

Do not empty into drains.[2]

Workflow for Handling Triethylamine Borane
The following diagram illustrates the logical workflow for the safe handling of Triethylamine
borane.
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Workflow for Safe Handling of Triethylamine Borane

Preparation Handling Post-Handling
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Triethylamine borane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1366624#personal-protective-equipment-for-
handling-triethylamine-borane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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